
Technical Whitepaper: 5-Phenylpent-4-yn-2-ol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Phenyl-1-pentyn-4-ol

CAS No.: 16330-23-7

Cat. No.: B14806127

Get Quote

CAS 16330-23-7 | Homopropargylic Alcohol Scaffold[1]
[2][3]
Part 1: Executive Summary
5-Phenylpent-4-yn-2-ol (CAS 16330-23-7) is a versatile homopropargylic alcohol serving as a

critical intermediate in organic synthesis.[1][2][3] Structurally characterized by a terminal phenyl

ring connected via an internal alkyne spacer to a secondary alcohol, it bridges the gap between

simple acetylenes and complex heterocyclic scaffolds.[1][2][3]

Its primary utility lies in drug discovery as a precursor for dihydrofurans, pyrroles, and chiral

building blocks via enzymatic kinetic resolution.[1][2][3] This guide provides a comprehensive

analysis of its physicochemical properties, synthetic pathways, safety protocols (MSDS/SDS

alignment), and applications in pharmaceutical development.[1][2][3]

Part 2: Chemical Identity & Physicochemical Profile
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Parameter Detail

IUPAC Name 5-Phenylpent-4-yn-2-ol

Common Synonyms
1-Phenyl-1-pentyn-4-ol; Methyl(3-phenylprop-2-

ynyl)carbinol

CAS Number 16330-23-7

Molecular Formula C₁₁H₁₂O

Molecular Weight 160.21 g/mol

SMILES CC(O)CC#Cc1ccccc1

InChI Key NMXNYNOQRGLEAE-UHFFFAOYSA-N

Physical Properties
Appearance: Clear to pale yellow viscous liquid.[1][2][3]

Boiling Point: 154–155 °C at 12 mmHg (approx. 279 °C at 760 mmHg).[1][2][3]

Density: 1.04 ± 0.1 g/cm³ (Predicted).[1][2][3][4][5]

Solubility: Soluble in organic solvents (DCM, THF, Ethyl Acetate, Ethanol); sparingly soluble

in water.[1][2][3]

Chirality: The C2 carbon is a stereocenter.[1][2][3] CAS 16330-23-7 typically refers to the

racemic mixture unless specified as (R)- (CAS 1884556-77-7) or (S)-.[1][2][3]

Part 3: Synthesis & Production Workflows
Core Synthetic Strategy: Epoxide Ring Opening
The most robust synthesis involves the nucleophilic attack of a metalated phenylacetylide on

propylene oxide (methyloxirane).[1][2][3] This reaction is regioselective, favoring attack at the

less hindered carbon of the epoxide.[1][2][3]

Mechanism & Causality[1][2][3]
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Activation: Phenylacetylene is deprotonated by a strong base (n-Butyllithium or

Ethylmagnesium bromide) to form the acetylide anion.[1][2][3]

Nucleophilic Attack: The acetylide attacks the terminal carbon of propylene oxide.[1][2][3]

Lewis Acid Catalysis (Optional but Recommended): The addition of Boron Trifluoride

Etherate (

) activates the epoxide oxygen, significantly lowering the activation energy and improving
yield.[1][2][3]

Visualization of Synthetic Pathway
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Figure 1: Regioselective synthesis of 5-phenylpent-4-yn-2-ol via epoxide ring opening.

Part 4: Detailed Experimental Protocol
Objective: Synthesis of 5-phenylpent-4-yn-2-ol on a 10 mmol scale.

Reagents
Phenylacetylene (1.02 g, 10 mmol)[1][2][3]

n-Butyllithium (1.6 M in hexanes, 6.9 mL, 11 mmol)[1][2][3]

Propylene Oxide (0.87 g, 15 mmol)[1][2][3]
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(1.42 g, 10 mmol) - Handle with extreme care.[1][2][3]

Anhydrous THF (30 mL)

Step-by-Step Methodology
Inert Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and

rubber septum. Flush with Argon or Nitrogen.[1][2][3]

Acetylide Formation: Add Phenylacetylene and anhydrous THF. Cool the solution to -78 °C

(Dry ice/Acetone bath).

Deprotonation: Dropwise add n-BuLi over 15 minutes. Stir at -78 °C for 1 hour to ensure

complete formation of lithium phenylacetylide.[1][2][3]

Causality: Low temperature prevents side reactions and degradation of the THF solvent by

n-BuLi.[1][2][3]

Epoxide Addition: Add Propylene Oxide followed immediately by the dropwise addition of

.[1][2][3]

Note: The Lewis acid coordinates to the epoxide oxygen, making the ring more

electrophilic.[1][2][3]

Reaction: Allow the mixture to warm slowly to -30 °C over 2 hours.

Quench: Quench the reaction with saturated aqueous

solution (10 mL).

Workup: Extract with Diethyl Ether (3 x 20 mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.[1][2][3]

Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2) to yield

the pure alcohol.[1][2][3]
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Hazard Classification (GHS):

Acute Toxicity, Oral: Category 4 (H302)[1][2][3]

Skin Corrosion/Irritation: Category 2 (H315)[1][2][3]

Serious Eye Damage/Irritation: Category 2A (H319)[1][2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335)[1][2][3]

Emergency Response Workflow

Route of Entry
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Skin Contact Eye Contact Inhalation

Wash with soap & water
(15 mins)

Rinse cautiously with water
Remove contacts

Move to fresh air
Support breathing

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page

Figure 2: Emergency response protocol for CAS 16330-23-7 exposure.

Handling & Storage
Storage: Store in a cool, dry place (2–8 °C recommended). Keep container tightly closed.

Store under inert gas (Nitrogen/Argon) as alkynes can slowly oxidize or polymerize.[1][2][3]
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Incompatibilities: Strong oxidizing agents, acid chlorides, acid anhydrides.[1][2][3]

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1][2][3] Work in a fume hood

to avoid inhalation of vapors.[1][2][3]

Part 6: Applications in Drug Development
Chiral Building Blocks via Kinetic Resolution
The racemic alcohol (CAS 16330-23-7) is a prime candidate for Enzymatic Kinetic Resolution

(EKR).[1][2][3] Lipases (e.g., Candida antarctica Lipase B, CAL-B) can selectively acetylate

one enantiomer, leaving the other as the pure alcohol.[1][2][3]

Target: Production of (R)-5-phenylpent-4-yn-2-ol, a precursor for chiral lactones and

bioactive polyketides.[1][2][3]

Heterocyclic Synthesis
The 1,4-relationship between the alkyne and the hydroxyl group allows for metal-catalyzed

cyclizations:

Dihydrofurans: Gold(I) or Silver(I) catalyzed cycloisomerization.[1][2][3]

Pyrroles: Paal-Knorr type condensations after oxidation to the ketone.[1][2][3]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 575750, 5-phenylpent-4-yn-2-ol.[1][2][3] Retrieved from [Link][1][2][3]

Yamaguchi, M. et al. (1983).Alkylation of epoxides with lithium acetylides in the presence of

boron trifluoride etherate.[1][2][3]Tetrahedron Letters, 24(4), 391-394.[1][2][3] (Foundational

synthesis reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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